![molecular formula C14H21NO3S B3335724 (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate CAS No. 1353946-73-2](/img/structure/B3335724.png)
(1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate
Overview
Description
(1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Synthesis and Antibacterial Properties
- Synthesis and Spectral Analysis : Derivatives of (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate, specifically 1,3,4-oxadiazole derivatives, have been synthesized and shown to exhibit significant antibacterial properties (Aziz‐ur‐Rehman et al., 2017). Similarly, other synthesized sulfamoyl and 1,3,4-oxadiazole derivatives have demonstrated moderate to excellent antibacterial activity against various bacterial strains (Rehman et al., 2019).
Applications in Chemistry and Materials Science
Antioxidant Additives in Lubricating Oils : Compounds related to (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate have been evaluated as potential antioxidant and corrosion inhibitors for lubricating oils, with some showing high antioxidant activity (Habib et al., 2014).
Reactivity with Different Nucleophiles : A study of the reactivity of related compounds towards various nucleophiles such as alcohols, amines, and thiols has been conducted, providing insights into their chemical properties and potential applications in synthetic chemistry (Forcellini et al., 2015).
Development of Pharmaceutical Molecules : The compound has been used in the synthesis of diverse pharmaceutical molecules, demonstrating its utility in the development of new drug candidates (Lin et al., 2019).
Applications in Corrosion Inhibition
- Corrosion Inhibition : Studies have shown that derivatives of (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate act as effective corrosion inhibitors, especially in acidic mediums, thus highlighting their potential in industrial applications (Ehsani et al., 2015).
Spectroscopy and Structural Analysis
- Spectroscopic and Structural Studies : Research involving the 4-methylbenzenesulfonate anion, closely related to (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate, has been carried out using IR, Raman, and ab initio molecular orbital studies. This provides valuable information for understanding the structure and properties of such compounds (Ristova et al., 1999)
properties
IUPAC Name |
(1-methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3S/c1-12-3-5-14(6-4-12)19(16,17)18-11-13-7-9-15(2)10-8-13/h3-6,13H,7-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGIUQTPMUVORCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC2CCN(CC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20732836 | |
Record name | (1-Methylpiperidin-4-yl)methyl 4-methylbenzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20732836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate | |
CAS RN |
1353946-73-2 | |
Record name | (1-Methylpiperidin-4-yl)methyl 4-methylbenzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20732836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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